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Compound of Interest

Compound Name:
tert-Butyl 2-

chlorophenylcarbamate

CAS No.: 35426-69-8

Cat. No.: B2805130

Get Quote

Executive Summary
This guide details the technical protocols for the safe handling, storage, and manipulation of

tert-butyl 2-chlorophenylcarbamate (CAS: 35426-69-8). Commonly used as a protected

intermediate in medicinal chemistry (specifically as a Boc-protected 2-chloroaniline), this

compound presents unique stability and toxicity profiles that differ from standard commodity

chemicals.

While the Boc (tert-butyloxycarbonyl) group significantly reduces the acute toxicity and

oxidation susceptibility of the parent aniline, improper storage or handling can trigger

deprotection, releasing 2-chloroaniline, a highly toxic substance known to induce

methemoglobinemia. This protocol focuses on maintaining the integrity of the carbamate

linkage to ensure researcher safety and compound purity.
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Property Specification

Chemical Name tert-Butyl (2-chlorophenyl)carbamate

Synonyms
N-Boc-2-chloroaniline; 2-Chlorophenylcarbamic

acid tert-butyl ester

CAS Number 35426-69-8

Molecular Formula C₁₁H₁₄ClNO₂

Molecular Weight 227.69 g/mol

Physical State
Solid (typically white to off-white crystalline

powder)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO,

Methanol; Insoluble in water.[1]

Melting Point Note: Batch dependent, typically >100°C range.

Hazard Identification & Mechanistic Risks
The "Latent Toxicity" Concept
Researchers must treat this compound not merely as an irritant, but as a masked toxicant.

Primary Hazard: The intact carbamate is an Irritant (Skin/Eye/Respiratory - H315, H319,

H335).

Secondary Hazard (Degradation): Exposure to strong acids or high thermal stress (

) cleaves the Boc group.

Mechanism: Acid-catalyzed elimination generates the tert-butyl cation (which forms

isobutylene) and decarboxylates to release 2-chloroaniline.

Risk: 2-Chloroaniline (CAS 95-51-2) is Toxic (H301/H311/H331) and a cumulative poison

affecting the blood (Methemoglobinemia).
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Acid Sensitivity: High. Even atmospheric HCl vapors in a shared storage cabinet can initiate

autocatalytic decomposition.

Thermal Stability: Moderate. Stable at room temperature, but prolonged heat can induce

slow elimination.

Storage Protocol: The "Dry-Dark-Inert" System
To prevent hydrolysis and oxidation, follow the DDI (Dry, Dark, Inert) storage strategy.

Environmental Control[4]
Temperature: Store at 2°C to 8°C (Refrigerated) for long-term (>1 month) stability. Room

temperature (

) is acceptable for active usage periods (<1 month).

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). The parent aniline is

oxidation-prone; while the Boc group protects the nitrogen, trace hydrolysis can lead to

"browning" if oxygen is present.

Container: Amber glass vials with Teflon-lined screw caps. Avoid clear glass to prevent

photo-degradation.

Segregation
DO NOT STORE WITH: Volatile acids (HCl, Acetic Acid, TFA) or strong oxidizers.

Secondary Containment: Place the vial inside a sealed polyethylene bag or a desiccator

cabinet to act as a barrier against moisture and acid vapors.
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Zone PPE Requirement Rationale

Respiratory
N95 Mask (Solids) or Fume

Hood (Solutions)

Prevents inhalation of

dust/aerosols.

Dermal
Nitrile Gloves (Double gloving

recommended)

Standard chemical resistance;

prevents absorption of trace

aniline.

Ocular Chemical Safety Goggles
Protects against dust and

accidental splashes.

Body
Lab Coat (Cotton/Flame

Resistant)
Standard protection.

Weighing and Solubilization Workflow
Step 1: Preparation

Allow the refrigerated container to equilibrate to room temperature before opening. This

prevents condensation of atmospheric moisture onto the cold solid (which promotes

hydrolysis).

Step 2: Weighing

Perform weighing inside a chemical fume hood or a powder containment balance enclosure.

Use an anti-static gun if the powder is fluffy/static-prone to prevent dispersal.

Step 3: Solubilization

Preferred Solvents: Dichloromethane (DCM), Ethyl Acetate, DMSO.

Avoid: Protic solvents (Water, wet alcohols) if storing the solution for long periods.

Protocol: Add solvent slowly with gentle swirling. Sonicate if necessary, but monitor

temperature to ensure it does not exceed 40°C.

Reaction Safety (Deprotection)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2805130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the experimental goal is to remove the Boc group (e.g., using TFA/DCM or HCl/Dioxane):

Gas Evolution: Be aware that deprotection releases CO₂ and Isobutylene gas. Ensure the

reaction vessel is vented (e.g., needle outlet) to prevent pressure buildup.

Quenching: When neutralizing the acidic deprotection mixture, add base (NaHCO₃ or NaOH)

slowly and at 0°C. The sudden release of the free 2-chloroaniline in an exothermic

environment can lead to volatilization of the toxic amine.

Emergency Response & Disposal
Spill Management Logic

Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel (if small) or use

a HEPA-filter vacuum. Wipe area with a mild detergent, followed by water.[2]

Solution Spill: Absorb with inert material (vermiculite/sand). Do not use sawdust (reaction

with potential oxidizers).

First Aid[3]
Inhalation: Move to fresh air immediately. If breathing is difficult, medical attention is required

(monitor for signs of cyanosis due to potential aniline release).[3]

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (enhances skin

absorption of anilines).

Disposal[7][8]
Classification: Hazardous Organic Waste (Halogenated).

Method: High-temperature incineration equipped with a scrubber (to handle HCl and NOx

generation).

Prohibition: Never dispose of down the drain; toxic to aquatic life.[3][4]

Visualized Workflows
Storage & Handling Decision Tree
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The following diagram illustrates the logic flow for determining storage conditions and handling

procedures based on usage frequency.

Received Compound:
tert-Butyl 2-chlorophenylcarbamate

Immediate Usage?
(< 48 Hours)

Store at Room Temp (20-25°C)
In Desiccator

Yes

Store at 2-8°C
Under Argon/N2

No

Equilibrate to RT
Open in Fume Hood

Weighing & Solubilization
(Avoid Acidic Contamination)

WAIT: Allow to warm to RT
(Prevent Condensation)

Disposal:
Halogenated Waste Stream

Post-Exp
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Click to download full resolution via product page

Figure 1: Decision matrix for storage temperature and handling preparation to prevent

moisture-induced hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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